Cas no 63645-67-0 (Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]-)
63645-67-0 structure
Product Name:Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
CAS No:63645-67-0
MF:C18H27ClO4S
MW:374.922583818436
CID:1655588
Update Time:2024-09-11
Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]-
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- Inchi: 1S/C18H27ClO4S/c1-2-3-4-5-6-7-8-9-10-17(18(20)21)24(22,23)16-13-11-15(19)12-14-16/h11-14,17H,2-10H2,1H3,(H,20,21)
- InChI Key: HANBZYYPDNESEH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(S(C1=CC=C(Cl)C=C1)(=O)=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 374.13201
Experimental Properties
- Density: 1.172±0.06 g/cm3(Predicted)
- Melting Point: 83 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 535.7±50.0 °C(Predicted)
- PSA: 71.44
- pka: 2.49±0.10(Predicted)
Dodecanoic acid, 2-[(4-chlorophenyl)sulfonyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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